Cas no 1807139-37-2 (Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate
• CAS No: 1807139-37-2
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 4944901
• Update Time: 2025-10-28

Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9F4NO3/c1-2-19-11(18)5-7-3-9(13)10(4-8(7)6-17)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： LNUQQKODYUPNLO-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate: A Comprehensive Overview

Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate, with the CAS number 1807139-37-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a fluorine atom, and a trifluoromethoxy group attached to a phenyl ring, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate in the development of advanced materials, particularly in the synthesis of high-performance polymers and nanomaterials. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, makes it a valuable building block in organic synthesis.

The synthesis of Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by a series of functional group transformations, including acylation and etherification, to arrive at the final product. The precise control of reaction conditions is crucial to ensure high yields and purity, as highlighted in recent research publications.

One of the most intriguing aspects of this compound is its role in the development of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing compounds with antimicrobial and anticancer activities. For instance, studies have shown that derivatives of Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate exhibit significant activity against various bacterial strains, making them promising candidates for drug development.

In addition to its applications in pharmaceuticals, this compound has also found utility in the field of analytical chemistry. Its unique spectroscopic properties make it an ideal reference material for calibrating instruments used in high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, there is growing interest in understanding the fate and behavior of Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate in natural systems. Recent studies have focused on its degradation pathways under various environmental conditions, with particular emphasis on its potential impact on aquatic ecosystems.

In conclusion, Ethyl 2-cyano-5-fluoro-4-(trifluoromethoxy)phenylacetate (CAS No. 1807139-37-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity continue to make it a subject of intense research, driving innovations in both academic and industrial settings.